Cas no 16354-53-3 (Benz[a]anthracene,7,12-dimethoxy-)

• Product Name: Benz[a]anthracene,7,12-dimethoxy-
• CAS No: 16354-53-3
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 198815
• PubChem ID: 85375
• Update Time: 2025-04-19

Benz[a]anthracene,7,12-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,7,12-dimethoxy-
• 7,12-Dimethoxybenz[a]anthracene
• 7,12-dimethoxybenzo[a]anthracene
• 7,12-Dimethoxybenz(a)anthracene
• BRN 3390551
• 16354-53-3
• 4-06-00-07000 (Beilstein Handbook Reference)
• PTYJZLYGAHHXDM-UHFFFAOYSA-N
• DTXSID50167612
• Benz(a)anthracene, 7,12-dimethoxy-

• Inchi： 1S/C20H16O2/c1-21-19-15-9-5-6-10-16(15)20(22-2)18-14-8-4-3-7-13(14)11-12-17(18)19/h3-12H,1-2H3
• InChI Key： PTYJZLYGAHHXDM-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C(=C2C=CC3C=CC=CC=3C2=1)OC

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.0992 (rough estimate)
• Boiling Point: 390.57°C (rough estimate)
• Flash Point: 210.1°C
• Refractive Index: 1.6200 (estimate)
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives